Cas no 912637-79-7 (Urea, N,N'-bis(2,3-dihydroxypropyl)-)

• Product Name: Urea, N,N'-bis(2,3-dihydroxypropyl)-
• CAS No: 912637-79-7
• MF: C₇H₁₆N₂O₅
• MW: 208.212342262268
• CID: 787932
• PubChem ID: 71428979
• Update Time: 2025-04-19

Urea, N,N'-bis(2,3-dihydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N'-bis(2,3-dihydroxypropyl)-
• 1,3-bis(2,3-dihydroxypropyl)urea
• N,N'-Bis(2,3-dihydroxypropyl)urea
• 912637-79-7
• DTXSID30847687

• Inchi： 1S/C7H16N2O5/c10-3-5(12)1-8-7(14)9-2-6(13)4-11/h5-6,10-13H,1-4H2,(H2,8,9,14)
• InChI Key： XXRSBPNOKSLPGL-UHFFFAOYSA-N
• SMILES： OC(CO)CNC(NCC(CO)O)=O

Computed Properties

• Exact Mass: 208.10592162g/mol
• Monoisotopic Mass: 208.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 122Ų